Cas no 1478858-45-5 (3-bromo-5-ethynyl-2-Pyridinamine)

• Product Name: 3-bromo-5-ethynyl-2-Pyridinamine
• CAS No: 1478858-45-5
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• CID: 2134819
• Update Time: 2023-11-19

3-bromo-5-ethynyl-2-Pyridinamine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-ethynyl-2-Pyridinamine
• 2-Pyridinamine, 3-bromo-5-ethynyl-
• CID 89880828
• 3-Bromo-5-ethynylpyridin-2-amine

• Inchi： 1S/C7H5BrN2/c1-2-5-3-6(8)7(9)10-4-5/h1,3-4H,(H2,9,10)
• InChI Key： SWZDLLGQDVURIF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#C)=CN=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 38.9